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Compound of Interest

Compound Name:
3-Piperazinobenzisothiazole

hydrochloride

Cat. No.: B043173 Get Quote

Application Notes and Protocols: 3-
Piperazinobenzisothiazole Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Piperazinobenzisothiazole hydrochloride is a heterocyclic organic compound featuring a

benzisothiazole core linked to a piperazine ring. It is primarily recognized as a crucial chemical

intermediate in the synthesis of various pharmaceuticals. Its most notable application is in the

manufacturing of atypical antipsychotic drugs, particularly Ziprasidone and Lurasidone, which

are used in the treatment of schizophrenia and bipolar disorder.[1] While the predominant use

of 3-Piperazinobenzisothiazole hydrochloride is as a precursor in multi-step synthetic

pathways, preliminary research suggests potential for independent analgesic and anti-

inflammatory properties, although this is not yet well-documented in publicly available literature.

[1] This document provides detailed protocols for its synthesis and outlines its established role

in pharmaceutical development.
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Property Value Reference

CAS Number 87691-88-1 [2]

Molecular Formula C₁₁H₁₄ClN₃S [2]

Molecular Weight 255.77 g/mol [2]

Appearance
White to slight yellow

crystalline powder
[1]

Purity ≥99.0% [1]

Storage
Inert atmosphere, Room

Temperature
[3]

Experimental Protocols
Synthesis of 3-Piperazinobenzisothiazole Hydrochloride
The synthesis of 3-Piperazinobenzisothiazole hydrochloride is a well-established process.

The following protocol is a common method used for its preparation.

Reaction Scheme:

3-Chloro-1,2-benzisothiazole 3-(Piperazin-1-yl)benzo[d]isothiazole

+ Piperazine
(t-butanol, 121°C)

Piperazine

3-Piperazinobenzisothiazole
hydrochloride

+ Concentrated HCl
(Isopropanol)

Click to download full resolution via product page

Caption: Synthesis of 3-Piperazinobenzisothiazole hydrochloride.
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Reagent Quantity Molar Equivalent

3-Chloro-1,2-benzisothiazole 19.45 g 0.11 mol

Anhydrous Piperazine 49.4 g 0.57 mol

tert-Butanol 20 mL -

Water 120 mL -

Toluene 300 mL -

Isopropanol 210 mL -

Concentrated Hydrochloric

Acid
7.6 mL -

50% Aqueous Sodium

Hydroxide
As needed -

Procedure:

Reaction Setup: In a 300 mL round-bottomed flask equipped with a mechanical stirrer,

thermometer, condenser with a nitrogen inlet, and a pressure-equalizing dropping funnel,

combine anhydrous piperazine (49.4 g) and tert-butanol (10 mL).[4]

Initial Heating: Purge the flask with nitrogen and heat the mixture to 100°C in an oil bath.[4]

Addition of Reactant: Dissolve 3-chloro-1,2-benzisothiazole (19.45 g) in tert-butanol (10 mL).

Add this solution to the dropping funnel and then slowly add it to the reaction flask over 20

minutes. The temperature should be maintained between 112-118°C during this exothermic

addition.[4]

Reflux: After the addition is complete, heat the resulting yellow solution to reflux

(approximately 121°C) and maintain for 24 hours.[4]

Reaction Quenching and Filtration: Cool the reaction mixture to 85°C and add 120 mL of

water. Filter the resulting hazy solution and wash the filter cake with a 60 mL solution of tert-

butanol/water (1:1).[4]
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Extraction: Combine the filtrate and the wash. Adjust the pH to 12.2 with 50% aqueous

sodium hydroxide. Extract the aqueous solution with toluene (200 mL), separate the layers,

and then extract the aqueous layer again with fresh toluene (100 mL).[4]

Washing and Concentration: Combine the toluene layers and wash with 75 mL of water.

Concentrate the toluene solution to a volume of 90 mL under vacuum at 48°C.[4]

Precipitation of Hydrochloride Salt: Add isopropanol (210 mL) to the concentrated solution.

Slowly adjust the pH to 3.8 by the dropwise addition of concentrated hydrochloric acid (7.6

mL).[4]

Isolation and Drying: Cool the resulting slurry to 0°C and stir for 45 minutes. Filter the slurry

and wash the filter cake with cold isopropanol (50 mL). Dry the product under vacuum at

40°C to yield 3-(1-piperazinyl)-1,2-benzisothiazole hydrochloride as an off-white solid.[4]

Expected Yield: Approximately 23.59 g (80%).[4]

Applications in Drug Development
The primary application of 3-Piperazinobenzisothiazole hydrochloride is as a key starting

material for the synthesis of Ziprasidone.

Role in Ziprasidone Synthesis
Ziprasidone is an atypical antipsychotic that acts as a potent antagonist at dopamine D2 and

serotonin 5-HT2A receptors. The synthesis of Ziprasidone involves the reaction of 3-

Piperazinobenzisothiazole with 5-(2-chloroethyl)-6-chloro-1,3-dihydro-2H-indol-2-one.

3-Piperazinobenzisothiazole
hydrochloride

Ziprasidone

+ Reactant B
(N-alkylation)

5-(2-chloroethyl)-6-chloro-
1,3-dihydro-2H-indol-2-one

Click to download full resolution via product page
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Caption: Role as a key intermediate in Ziprasidone synthesis.

Potential Signaling Pathway Interactions of
Downstream Products
While 3-Piperazinobenzisothiazole hydrochloride itself is not known to have significant

direct interactions with signaling pathways, its derivative, Ziprasidone, has a well-characterized

mechanism of action. The following diagram illustrates the principal signaling pathways

modulated by Ziprasidone.
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Caption: Antagonistic action of Ziprasidone on D2 and 5-HT2A receptors.

Safety and Handling
GHS Hazard Statements:

H302: Harmful if swallowed

H317: May cause an allergic skin reaction

H319: Causes serious eye irritation

H361f: Suspected of damaging fertility

H400: Very toxic to aquatic life

H410: Very toxic to aquatic life with long lasting effects[2]

Precautionary Statements:

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/ eye protection/ face protection.

P301 + P310 + P330: IF SWALLOWED: Immediately call a POISON CENTER/ doctor. Rinse

mouth.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

For full safety information, please consult the Safety Data Sheet (SDS).
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3-Piperazinobenzisothiazole hydrochloride is a well-characterized compound whose

primary value in research and development lies in its role as a key intermediate for the

synthesis of important antipsychotic medications. The provided synthesis protocol offers a

reliable method for its preparation. While its direct biological activities are not extensively

documented, the pharmacological profile of its downstream products, such as Ziprasidone, is

well understood. Researchers and drug development professionals should consider this

compound as a critical building block in the synthesis of pharmacologically active agents

targeting the central nervous system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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